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Compound of Interest

Compound Name: 3,3-Dimethyl-1-Butyne

Cat. No.: B043207

Essential Safety and Handling Guide for 3,3-
Dimethyl-1-Butyne

This guide provides immediate, essential safety, handling, and disposal information for the use
of 3,3-Dimethyl-1-Butyne (tert-Butylacetylene) in a laboratory setting. Adherence to these
procedures is critical for ensuring the safety of all personnel.

Chemical Properties and Hazards

3,3-Dimethyl-1-Butyne is a highly flammable, colorless liquid that poses significant health and
safety risks if not handled correctly.[1][2][3] It is crucial to be aware of its physical properties to
inform safe handling and storage practices.
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Property Value

Molecular Formula CeH10[1][2][4]

Molecular Weight 82.14 g/mol [2][4][5]

Boiling Point 37-38 °C[1][3]

Melting Point -78 °C[1][3]

Flash Point -34 °C (-29.2 °F)[1]

Density 0.660 - 0.667 g/mL][1]

Vapor Pressure 398 - 409 mmHg at 20 °C[1][2][6]
Storage Temperature 2-8 °C[3]

Primary Hazards:

o Flammability: Extremely flammable liquid and vapor.[1][2] Vapors can form explosive
mixtures with air and may travel to an ignition source and flash back.[1][7]

o Health Hazards: May cause skin, eye, and respiratory tract irritation.[2][4][7] Ingestion can be
harmful and may cause lung damage by aspiration.[6]

Personal Protective Equipment (PPE)

The following PPE is mandatory when handling 3,3-Dimethyl-1-Butyne to minimize exposure
and ensure personal safety.
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Body Part PPE Requirement Rationale
) Protects against splashes and
Chemical safety goggles or a
Eyes/Face ) vapors that can cause eye
face shield.[7] o
irritation.[7]
Hand Chemical-resistant gloves Prevents skin contact which
ands
(e.g., Nitrile). can cause irritation.[2][7]
Protects skin from accidental
Flame-retardant lab coat and )
Body splashes and provides a

protective clothing.

barrier in case of a flash fire.[1]

Respiratory

Use only in a well-ventilated
area, preferably within a
chemical fume hood.[7][8] If
ventilation is inadequate, a
NIOSH-approved respirator is

required.

Prevents inhalation of vapors,
which can cause respiratory
irritation.[4][7]

Operational Plan: Handling and Storage Protocols

A systematic approach to handling and storage is essential to mitigate the risks associated with

3,3-Dimethyl-1-Butyne.

Preparation and Handling

» Ventilation: Always handle 3,3-Dimethyl-1-Butyne in a well-ventilated area or a certified

chemical fume hood to minimize vapor inhalation.[7][8]

« Ignition Source Control: Before handling, ensure the area is free of all ignition sources,

including open flames, sparks, hot surfaces, and static electricity.[1][7][9] "No Smoking"

policies must be strictly enforced.[1][9]

e Grounding and Bonding: Use grounding and bonding straps for all containers and receiving

equipment during transfers to prevent the buildup of static electricity.[1][7][9]

o Equipment: Employ explosion-proof electrical, ventilating, and lighting equipment.[1][9] Use

only non-sparking tools for all operations.[1][9]
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» Personal Hygiene: Wash hands and forearms thoroughly after handling the chemical and
before eating, drinking, or smoking.[7] Remove and launder contaminated clothing before
reuse.[7]

Storage

o Container: Keep the container tightly closed when not in use.[1][7][9]

o Location: Store in a designated flammables-area or a refrigerator approved for flammable
liquid storage.[1][7] The storage area should be cool, dry, and well-ventilated.[1][7]

o Incompatibilities: Store away from incompatible materials, such as oxidizing agents.[1]

Disposal Plan: Spill, Leak, and Waste Management

Proper disposal is a critical component of the chemical's life cycle to ensure environmental and
personnel safety.

Spill and Leak Response

e Immediate Action: Evacuate all non-essential personnel and eliminate all ignition sources
immediately.[1][7]

» Containment: Absorb the spill with a non-combustible, inert material such as dry sand or
earth.[7] Do not use combustible materials like sawdust.

¢ Cleanup: Using non-sparking tools, carefully place the absorbent material and contaminated
soil into a designated, labeled chemical waste container.[1][7]

e Ventilation: Ensure the area is well-ventilated during and after the cleanup process.[7]

Waste Disposal

» Containerization: All waste containing 3,3-Dimethyl-1-Butyne must be collected in a
suitable, tightly sealed container clearly labeled as "Hazardous Waste" and listing the
chemical contents.[10]
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e Segregation: Do not mix this waste with other waste streams to avoid potentially hazardous
reactions.[10]

» Disposal: Arrange for the disposal of the hazardous waste through an approved and licensed
waste disposal contractor, in accordance with all local, state, and federal regulations.[1][11]
Empty containers may still contain product residue and vapors and should be treated as
hazardous.[7][11]

Procedural Workflow
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Workflow for Handling 3,3-Dimethyl-1-Butyne

Preparation

Assess Risks & Review SDS

\

Don Appropriate PPE
(Goggles, Gloves, Lab Coat)

\

Prepare Well-Ventilated Area
(Fume Hood)

Y

Eliminate Ignition Sources

Proceed to Handling

Handling %'Storage

Ground & Bond Equipment

\

Transfer Chemical Using
Non-Sparking Tools

l

Keep Container Tightly Closed Accidental Spill

‘ Disposal & Emergency

Store in Flammables Cabinet Spill Response:
(2-8°C) Absorb with Inert Material
Generate Waste l

Collect Waste in
Labeled Container

\

Dispose via Approved
Waste Contractor

Click to download full resolution via product page

Caption: Logical workflow for the safe handling and disposal of 3,3-Dimethyl-1-Butyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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